Azithromycin Impurity B
Azithromycin Impurity B
Azithromycin Impurity B is an impurity of Azithromycin.
Brand Name:
Vulcanchem
CAS No.:
307974-61-4
VCID:
VC0193679
InChI:
InChI=1S/C38H72N2O11/c1-15-28-22(4)30(41)25(7)40(13)19-20(2)17-37(9,45)34(51-36-31(42)27(39(11)12)16-21(3)47-36)23(5)32(24(6)35(44)49-28)50-29-18-38(10,46-14)33(43)26(8)48-29/h20-34,36,41-43,45H,15-19H2,1-14H3/t20-,21-,22+,23+,24-,25-,26+,27+,28-,29+,30+,31-,32+,33+,34-,36+,37-,38-/m1/s1
SMILES:
CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)C
Molecular Formula:
C38H72N2O11
Molecular Weight:
733.00
Azithromycin Impurity B
CAS No.: 307974-61-4
Impurities
VCID: VC0193679
Molecular Formula: C38H72N2O11
Molecular Weight: 733.00
Purity: > 95%
CAS No. | 307974-61-4 |
---|---|
Product Name | Azithromycin Impurity B |
Molecular Formula | C38H72N2O11 |
Molecular Weight | 733.00 |
IUPAC Name | (2R,3R,4S,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-4,10-dihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one |
Standard InChI | InChI=1S/C38H72N2O11/c1-15-28-22(4)30(41)25(7)40(13)19-20(2)17-37(9,45)34(51-36-31(42)27(39(11)12)16-21(3)47-36)23(5)32(24(6)35(44)49-28)50-29-18-38(10,46-14)33(43)26(8)48-29/h20-34,36,41-43,45H,15-19H2,1-14H3/t20-,21-,22+,23+,24-,25-,26+,27+,28-,29+,30+,31-,32+,33+,34-,36+,37-,38-/m1/s1 |
SMILES | CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)C |
Appearance | Off-White to Yellow Solid |
Melting Point | 98-102°C |
Description | Azithromycin Impurity B is an impurity of Azithromycin. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (2R,3R,4R,5R,8R,10R,11R,12R,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-α-L-ribo-hexopyranosyl)oxy]-2-ethyl-4,10-dihydroxy-3,5,6,8,10,12,14-heptamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-β-D-xylo-hexopyranosyl]oxy]-1-Oxa-6-azacyclopentadecan-15-one |
PubChem Compound | 71587690 |
Last Modified | Nov 11 2021 |
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